2-methoxy-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide

• IUPAC Name: 2-methoxy-N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]acetamide
• InChI: InChI=1S/C16H17N5O3/c1-23-11-14(22)17-9-10-24-15-8-7-13-18-19-16(21(13)20-15)12-5-3-2-4-6-12/h2-8H,9-11H2,1H3,(H,17,22)
• InChI Key: GXZDWKYNSQUUFX-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NCCOC1=NN2C(=NN=C2C3=CC=CC=C3)C=C1
• Molecular Formula: C16H17N5O3
• Molecular Weight: 327.34 g/mol

Description

1,2,4-Triazoles are a type of heterocyclic compounds. They are cyclic compounds with at least two different elements as an atom of ring members. In the five-membered aromatic azole chain, triazole compounds containing two carbon and three nitrogen atoms are readily capable of binding in the biological system with a variety of enzymes and receptors and thus show versatile biological activities.

Synthesis Analysis

The synthesis of triazoles and their derivatives has been a subject of extensive research. Various synthetic approaches have been developed, including the use of different catalysts and reaction conditions.

Molecular Structure Analysis

The triazole ring is a five-membered aromatic ring containing two carbon atoms and three nitrogen atoms. This structure allows triazoles to form hydrogen bonds with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties of compounds.

Mechanism of Action

Target of Action

The compound “2-methoxy-N-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide” is a derivative of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold . The triazolothiadiazine core is known to interact with various target receptors due to its hydrogen bond accepting and donating characteristics . .

Mode of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . These activities suggest that the compound may interact with its targets, leading to changes in cellular processes.

Biochemical Pathways

Compounds with similar structures have been reported to inhibit various enzymes, suggesting that they may affect related biochemical pathways .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds , suggesting that similar studies could be conducted for this compound to understand its pharmacokinetic properties.

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities , suggesting that this compound may have similar effects.

Action Environment

Such factors are typically important considerations in drug design and development .

Safety and Hazards

The safety and hazards associated with triazoles can also vary widely depending on their exact structure and substituents. Some triazoles are used as drugs and have been found to be safe for use in humans, while others may have toxic effects.